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Comparative Toxicity of Selected Monoterpenes

Reported Experimental

Primary

Terpene Key Toxicological Findings .
Data Assays/Species
Sabinene No observed genotoxicity. Genotoxicity: Negative in In vitro: Bacterial
Sufficient Margin of Exposure ~ Ames test (up to 5000 reverse mutation,
(MOE) for repeated-dose pg/plate) and in vitro human lymphocytes
toxicity based on read-across  micronucleus test (up to 200 [1].
data [1]. pg/mL) [1].
o- Embryofoetotoxic, Developmental Toxicity: In vivo: Rat
Terpinene neurotoxic, hepatotoxic. Maternally toxic at 125 & 250 (developmental,
Causes memory impairment, mg/kg in rats; reduced fetal hepatic), mouse
neuronal DNA damage, and weight at 250 mg/kg [2]. (neurotoxicity) [2].
hepatic oxidative stress [2]. Neurotoxicity: Memory
impairment at 0.5, 0.75, 1.0
mL/kg in mice [2].
d- Skin irritant/sensitizer. Male  Repeated Dose: NOAEL of In vivo: Rat (oral,
Limonene rat-specific nephrotoxicity via 250 mg/kg/day in rats (oral) repeated dose),

a2u-globulin binding; not

[3]. Risk Assessment:

Human (dermal patch
testing) [3].
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Data Assays/Species
relevant to humans. Low Hazard Index of 0.592,
systemic toxicity [3]. indicating low risk [3].

Terpinolene Limited toxicity data. Shows  Cytotoxicity: ICso/LDso In vitro: Human
some cytotoxicity and values between 50-350 mg/L  cancer cells, yeast,
oxidative stress in vitro. Not in various models [4]. lymphocytes. In vivo:
genotoxic in human Sedative Effect: Observed in  Mouse (sedation) [4].
lymphocytes. Sedative at high  mice at 0.1 mg (inhaled) [4].
doses [4].

o-Pinene Respiratory & skin irritant. Inhalation Toxicity: NOAEL In vivo: Rat & mouse

Increased liver weights in
chronic inhalation studies. Not
genotoxic in standard NTP
assays [5] [6].

of 25-100 ppm in rodent 3-
month studies [6]. Human
TK: Rapid absorption &
adipose accumulation [6].

Detailed Experimental Data and Protocols

For researchers, the methodology behind the data is critical. Here are details of key experiments cited in the

comparison.

Genotoxicity Assessment of Sabinene

This is a core dataset for sabinene, demonstrating a lack of genotoxic concern.

(NTP inhalation),
Human
(toxicokinetics) [5] [6].

¢ Objective: To evaluate the mutagenic and clastogenic potential of sabinene.
¢ Protocol:
o Bacterial Reverse Mutation Assay (Ames Test): Conducted per OECD TG 471 in Salmonella
typhimurium strains TA98, TA100, TA1535, TA1537, and Escherichia coli WP2uvrA, with and
without metabolic activation (S9). Sabinene in DMSO was tested up to 5000 pg/plate [1].
o In Vitro Micronucleus Test: Conducted per OECD TG 487 in human peripheral blood
lymphocytes. Cells were treated with sabinene in ethanol up to 200 pg/mL for 4 hours (£S9)
and 24 hours (-S9) [1].
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e Outcome: Sabinene was negative in both assays, indicating no mutagenic or clastogenic activity
under the test conditions [1].

Neurotoxicity and Hepatotoxicity of a-Terpinene

These studies illustrate a multi-organ toxicological profile.

¢ Objective: To investigate the neurotoxic and hepatotoxic effects of a-terpinene in vivo.
¢ Protocol:

o Neurotoxicity Model: Mice were administered a-terpinene (0.5, 0.75, 1.0 mL/kg/day, orally) for
10 days. Memory was assessed, and brains were analyzed for Na+, K+-ATPase activity and
neuronal DNA damage [2].

o Hepatotoxicity Model: Rats were treated with a-terpinene (0.5, 0.75, 1.0 mL/kg,
intraperitoneally) for 10 days. Livers were analyzed for histopathology, caspase activity, and
oxidative stress markers (TBARS, CAT, SOD, ROS, GST, GPx) [2].

e Outcome: a-Terpinene caused significant memory impairment, neuronal enzyme inactivation, and
hepatic oxidative damage via ROS generation and lipid peroxidation [2].

Repeated-Dose Toxicity of d-Limonene

This study forms the basis for its human risk assessment.

¢ Objective: To determine the systemic toxicity of d-limonene following repeated oral administration.

¢ Protocol: A 28-day oral gavage study was conducted in rats per OECD guidelines. The No-
Observed-Adverse-Effect Level (NOAEL) was identified as 250 mg/kg/day [3].

e Outcome: The liver was identified as the target organ at higher doses. The male rat-specific kidney
effects were deemed not relevant to humans, leading to the conclusion that d-limonene poses no
serious risk at typical exposure levels [3].

Proposed Signaling Pathway for Monoterpene Toxicity

A common mechanism underlying the toxicity of several monoterpenes, such as a-terpinene, involves the

induction of oxidative stress. The diagram below illustrates this pathway.
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Interpretation and Research Gaps

Based on the assembled data, sabinene appears to have a favorable toxicological profile among the
compared terpenes, with no observed genotoxicity. In contrast, a-terpinene demonstrates the most
significant concerns, showing evidence of developmental, neuro-, and hepatotoxicity. d-Limonene and a-
pinene present primarily as irritants, with specific, well-understood risks (kidney effects in male rats for

limonene, respiratory irritation for pinene) that are considered manageable.
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A significant challenge for a direct comparison is the inconsistency in testing methods and the lack of data

for sabinene in key areas like repeated-dose inhalation toxicity. Future research should focus on:

e Conducting subchronic and chronic inhalation studies for sabinene, mirroring the robust datasets
available for a-pinene.

e Exploring the metabolic pathways of sabinene in detail to identify potential reactive metabolites.

e Performing head-to-head comparisons under standardized experimental conditions to accurately
rank relative toxicity.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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